Cas no 666827-69-6 (2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-
• CAS No: 666827-69-6
• MF: C₁₉H₁₈BrN₃O₃
• MW: 416.268523693085
• MDL: MFCD21335644
• CID: 4123930
• PubChem ID: 75359846
• Update Time: 2025-10-08

2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-
• 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
• COC1=CC(=CC(OC)=C1OC)C1=CC(=NC(N)=N1)C1=CC=C(Br)C=C1
• 666827-69-6
• MFCD21335644
• CHEMBL3287755

• MDL： MFCD21335644
• Inchi： 1S/C19H18BrN3O3/c1-24-16-8-12(9-17(25-2)18(16)26-3)15-10-14(22-19(21)23-15)11-4-6-13(20)7-5-11/h4-10H,1-3H3,(H2,21,22,23)
• InChI Key： IJBAMVNXGVZYBH-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC(OC)=C(OC)C(OC)=C2)=CC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 415.05315Da
• Monoisotopic Mass: 415.05315Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-

2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)-

The compound 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)- (CAS No. 666827-69-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidinamines, which are known for their versatile chemical properties and wide-ranging uses in drug discovery, materials science, and synthetic chemistry. The structure of this compound is characterized by a pyrimidine ring system with two substituents: a 4-bromophenyl group at position 4 and a 3,4,5-trimethoxyphenyl group at position 6. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)- through various methodologies. One prominent approach involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to accelerate bond formation processes, particularly in the construction of heterocyclic compounds like pyrimidines. The synthesis typically begins with the preparation of the pyrimidine ring system using appropriate precursors such as urea derivatives or amidine precursors. Subsequent substitution reactions are then employed to introduce the bromophenyl and trimethoxyphenyl groups at specific positions on the ring.

The presence of electron-withdrawing groups like bromine and electron-donating groups like methoxy groups on the aromatic rings creates a unique electronic environment around the pyrimidine core. This makes 2-Pyrimidinamine an attractive candidate for exploring its electronic properties in molecular electronics and optoelectronic devices. Recent studies have demonstrated that this compound exhibits promising semiconducting behavior when incorporated into thin-film transistor (TFT) structures. The ability to tune its electronic properties through substituent engineering further enhances its potential in this field.

In addition to its electronic applications, 2-Pyrimidinamine has shown significant promise in medicinal chemistry. The pyrimidine ring system is a common scaffold in many bioactive compounds due to its ability to interact with various biological targets such as enzymes and receptors. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in anticancer drug development. Recent research has highlighted the ability of this compound to inhibit specific protein kinases involved in cell proliferation and survival pathways.

The regioselective substitution patterns on the pyrimidine ring also make 2-Pyrimidinamine an ideal substrate for further functionalization. Chemists can introduce additional functional groups or modify existing ones to tailor the molecule's properties for specific applications. For example, introducing fluorescent tags or metal-binding motifs can expand its utility in bioimaging or catalysis.

From an environmental standpoint, researchers have also explored the biodegradability and toxicity profiles of 2-Pyrimidinamine derivatives. Understanding these aspects is crucial for ensuring that any commercial applications do not pose risks to ecosystems or human health. Preliminary studies suggest that certain derivatives exhibit low toxicity profiles under controlled conditions.

In conclusion, 2-Pyrimidinamine, 4-(4-bromophenyl)-6-(3,4,5-trimethoxyphenyl)- represents a versatile and multifunctional compound with significant potential across diverse fields. Its unique structure allows for a wide range of chemical modifications and functionalizations, making it a valuable tool for researchers in synthetic chemistry, materials science, and medicinal chemistry.